N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide

• IUPAC Name: 2-(3-chlorophenoxy)-N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C18H17ClN2O3/c1-2-10-23-17-9-4-3-6-14(17)12-20-21-18(22)13-24-16-8-5-7-15(19)11-16/h2-9,11-12H,1,10,13H2,(H,21,22)/b20-12+
• InChI Key: VKXBDJGEYPFBJJ-UDWIEESQSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1C=NNC(=O)COC2=CC(=CC=C2)Cl
• Isomeric SMILES: C=CCOC1=CC=CC=C1/C=N/NC(=O)COC2=CC(=CC=C2)Cl
• Molecular Formula: C18H17ClN2O3
• Molecular Weight: 344.8 g/mol

Description

N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide, also known as ABH, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. ABH is a hydrazone derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and are involved in the development of various diseases, including cancer. N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide has also been shown to modulate the activity of various neurotransmitters, including dopamine and glutamate.
Biochemical and Physiological Effects:
N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide has been shown to exhibit a range of biochemical and physiological effects, including antitumor activity, neuroprotection, and anti-inflammatory properties. N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In the nervous system, N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide has been shown to protect neurons from oxidative stress and to modulate neurotransmitter release. In the immune system, N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide has been shown to have anti-inflammatory properties and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide in lab experiments is its ability to exhibit a range of biochemical and physiological effects, making it a versatile compound for use in various research fields. However, one limitation of using N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide is its potential toxicity and side effects, which must be carefully monitored and controlled in order to ensure accurate and reliable results.

Future Directions

There are several future directions for research on N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide, including further studies on its mechanism of action and its potential therapeutic applications. In cancer research, N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide could be further studied for its potential as a chemotherapeutic agent. In neuroscience, N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide could be further studied for its potential as a neuroprotective agent and for its ability to modulate neurotransmitter release. In immunology, N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide could be further studied for its potential as an anti-inflammatory agent and for its ability to modulate the immune response. Overall, N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide is a promising compound for use in various research fields, and further studies are needed to fully understand its potential applications.

Scientific Research Applications

N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide has been studied for its potential applications in various research fields, including cancer research, neuroscience, and immunology. In cancer research, N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide has been shown to have antitumor activity by inhibiting the growth and proliferation of cancer cells. In neuroscience, N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide has been studied for its potential neuroprotective effects and its ability to modulate neurotransmitter release. In immunology, N'-[2-(allyloxy)benzylidene]-2-(3-chlorophenoxy)acetohydrazide has been shown to have anti-inflammatory properties and to modulate the immune response.